Cas no 17198-13-9 (1,4-Methanonaphthalene-5,6-dione, 1,4,4a,8a-tetrahydro-8-methoxy- (8CI))

• Product Name: 1,4-Methanonaphthalene-5,6-dione, 1,4,4a,8a-tetrahydro-8-methoxy- (8CI)
• CAS No: 17198-13-9
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 122167
• PubChem ID: 45092972
• Update Time: 2025-04-18

1,4-Methanonaphthalene-5,6-dione, 1,4,4a,8a-tetrahydro-8-methoxy- (8CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Methanonaphthalene-5,6-dione, 1,4,4a,8a-tetrahydro-8-methoxy- (8CI)
• 1,4-Methanonaphthalene-5,6-dione,1,4,4a,8a-tetrahydro-8-methoxy-
• 6-methoxytricyclo[6.2.1.0,undeca-5,9-diene-3,4-dione
• 8-Methoxy-1,4,4a,8a-tetrahydro-1,4-methanonaphthalene-5,6-dione
• 17198-13-9
• 6-methoxytricyclo[6.2.1.0(2),]undeca-5,9-diene-3,4-dione

• Inchi： 1S/C12H12O3/c1-15-9-5-8(13)12(14)11-7-3-2-6(4-7)10(9)11/h2-3,5-7,10-11H,4H2,1H3
• InChI Key： NCIHZOMMBOXFDM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(C2C3C=CC(C3)C21)=O)=O

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 43.37